Cas no 1086383-74-5 (3-Bromo-6-tert-butyl-pyridazine)

• Product Name: 3-Bromo-6-tert-butyl-pyridazine
• CAS No: 1086383-74-5
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD11223463
• CID: 2182568
• PubChem ID: 45787814
• Update Time: 2025-05-26

3-Bromo-6-tert-butyl-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-tert-butyl-pyridazine
• 3-bromo-6-(tert-butyl)pyridazine
• MFCD11223463
• G74488
• AKOS015945197
• 1086383-74-5
• SB30538
• CS-0311020
• 3-bromo-6-tert-butylpyridazine
• SCHEMBL1403724
• CACQLVJWSNFUGH-UHFFFAOYSA-N
• 3-Bromo-6-(t-butyl)pyridazine
• DB-262192

• MDL： MFCD11223463
• Inchi： 1S/C8H11BrN2/c1-8(2,3)6-4-5-7(9)11-10-6/h4-5H,1-3H3
• InChI Key： CACQLVJWSNFUGH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-Bromo-6-tert-butyl-pyridazine

Professional Introduction to 3-Bromo-6-tert-butyl-pyridazine (CAS No. 1086383-74-5)

3-Bromo-6-tert-butyl-pyridazine, with the chemical formula C₇H₉BrN₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridazine class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both bromine and a tert-butyl group on the pyridazine ring imparts unique reactivity and functionalization potential, making it a valuable building block for the synthesis of more complex molecules.

The CAS number 1086383-74-5 uniquely identifies this compound and ensures consistency in its referencing across scientific literature and industrial applications. Pyridazines are heterocyclic aromatic compounds that feature a six-membered ring containing two nitrogen atoms. The bromine substituent at the 3-position and the tert-butyl group at the 6-position enhance the compound's utility in various synthetic pathways, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the demand for specialized heterocyclic compounds like 3-Bromo-6-tert-butyl-pyridazine has surged due to their role in developing novel therapeutic agents. The tert-butyl group not only provides steric hindrance but also influences electronic properties, making it an attractive moiety for designing molecules with specific biological activities. Researchers have leveraged these characteristics to explore derivatives with potential applications in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-Bromo-6-tert-butyl-pyridazine is its role as a precursor in synthesizing biologically active pyridazine derivatives. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in various pathological conditions, making them prime targets for drug development. The bromine atom at the 3-position serves as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse substituents and tailor the pharmacological properties of the resulting molecules.

The agrochemical sector has also benefited from the versatility of 3-Bromo-6-tert-butyl-pyridazine. Pyridazine derivatives are known to possess herbicidal and pesticidal properties, and modifications of this core structure can lead to compounds with enhanced efficacy and selectivity. Recent research has highlighted its use in developing novel agrochemicals that target specific metabolic pathways in weeds and pests while minimizing environmental impact. This aligns with global trends toward sustainable agriculture and reduced chemical usage.

From a synthetic chemistry perspective, 3-Bromo-6-tert-butyl-pyridazine is a valuable intermediate due to its reactivity and stability under various conditions. The combination of electron-withdrawing bromine and sterically demanding tert-butyl group allows for precise control over reaction outcomes, enabling chemists to construct complex molecular architectures with high fidelity. This has been particularly useful in flow chemistry applications, where controlled reaction conditions are essential for scalability and reproducibility.

The pharmaceutical industry has shown particular interest in 3-Bromo-6-tert-butyl-pyridazine due to its potential as a scaffold for drug discovery. Computational modeling studies have identified several derivatives of this compound that exhibit promising binding affinities to biological targets relevant to human health. For example, modifications at the 5-position of the pyridazine ring have been explored to enhance interactions with protein binding sites, leading to improved drug-like properties such as solubility and metabolic stability.

Advances in synthetic methodologies have further expanded the utility of 3-Bromo-6-tert-butyl-pyridazine. Transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic systems from this precursor, facilitating rapid discovery pipelines in medicinal chemistry. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize waste and energy consumption, reflecting broader industry efforts toward environmental responsibility.

The development of new analytical techniques has also contributed to a deeper understanding of 3-Bromo-6-tert-butyl-pyridazine's behavior in different contexts. High-resolution spectroscopy methods such as NMR spectroscopy (¹H and ¹³C) provide detailed structural information, while mass spectrometry offers insights into reaction mechanisms and product purity. These tools are indispensable for researchers aiming to optimize synthetic protocols and characterize novel derivatives.

In conclusion,3-Bromo-6-tert-butyl-pyridazine (CAS No. 1086383-74-5) represents a cornerstone compound in modern chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures with therapeutic potential. As research continues to uncover new applications for this versatile compound,its importance is poised to grow even further, driving advancements that benefit both human health and sustainable agriculture.